Cas no 1806760-99-5 (Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate)
Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate
-
- Inchi: 1S/C12H13F5N2O3/c1-2-21-8(20)3-6-5-19-9(11(13)14)7(4-18)10(6)22-12(15,16)17/h5,11H,2-4,18H2,1H3
- InChI Key: FGPZJVQQQKVFQU-UHFFFAOYSA-N
- SMILES: FC(C1C(CN)=C(C(=CN=1)CC(=O)OCC)OC(F)(F)F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 367
- XLogP3: 1.7
- Topological Polar Surface Area: 74.4
Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029079898-1g |
Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate |
1806760-99-5 | 97% | 1g |
$1,445.30 | 2022-03-31 |
Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate
Comprehensive Overview of Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1806760-99-5)
Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1806760-99-5) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical applications. This compound features a unique combination of functional groups, including aminomethyl, difluoromethyl, and trifluoromethoxy moieties, which contribute to its distinct chemical properties and reactivity. Researchers and industry professionals are increasingly interested in this compound due to its versatility in drug discovery and material science.
The structural complexity of Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate makes it a valuable intermediate in the synthesis of bioactive molecules. Its pyridine core is a common scaffold in medicinal chemistry, often associated with enhanced metabolic stability and bioavailability. The presence of fluorine atoms, particularly the difluoromethyl and trifluoromethoxy groups, is known to improve lipophilicity and membrane permeability, making this compound a promising candidate for CNS-targeting therapeutics.
Recent advancements in fluorinated compound research have highlighted the importance of molecules like Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate. Fluorine incorporation is a trending topic in drug design, as evidenced by the growing number of FDA-approved fluorinated drugs. This compound's trifluoromethoxy group, in particular, has garnered attention for its ability to modulate electronic properties and enhance binding affinity to biological targets.
From a synthetic chemistry perspective, the aminomethyl functionality in Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate offers diverse modification opportunities. This feature aligns with current pharmaceutical industry demands for building blocks that enable rapid structure-activity relationship (SAR) studies. The compound's ester group (ethyl acetate moiety) further provides a handle for additional chemical transformations or prodrug development strategies.
Environmental and stability considerations are crucial when working with Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate. The compound's fluorinated components may influence its environmental fate, a subject of increasing regulatory scrutiny. Researchers are investigating the biodegradation pathways of such fluorinated compounds to address sustainability concerns in chemical development.
The analytical characterization of Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate presents unique challenges and opportunities. Advanced techniques like 19F NMR spectroscopy and high-resolution mass spectrometry are particularly valuable for quality control and structural verification. These analytical methods are becoming standard practice in modern pharmaceutical analysis, reflecting industry trends toward comprehensive compound characterization.
In the context of intellectual property, Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate represents an interesting case study. The compound's structural features may offer patentable novelty in various applications, especially when combined with other pharmacophores. This aspect is particularly relevant given the current competitive landscape in pharmaceutical research and development.
Scale-up production of Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate requires careful consideration of synthetic route optimization. Process chemists are exploring green chemistry approaches to improve the sustainability of manufacturing such fluorinated compounds. These efforts align with global initiatives to reduce the environmental impact of chemical production while maintaining cost-effectiveness.
The potential biological activities of Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate and its derivatives are subjects of ongoing investigation. Preliminary studies suggest possible applications in neurological disorders and inflammatory conditions, areas of high unmet medical need. These research directions correspond with current pharmaceutical industry priorities and patient demand for novel treatment options.
From a regulatory standpoint, the safety profile of Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate requires thorough evaluation. While not classified as hazardous, comprehensive toxicological assessment is essential for potential pharmaceutical applications. This cautious approach reflects the pharmaceutical industry's commitment to patient safety and regulatory compliance.
The commercial availability of Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1806760-99-5) has expanded in recent years, meeting growing demand from research institutions and pharmaceutical companies. Suppliers are increasingly offering custom synthesis and bulk quantities, indicating the compound's rising importance in chemical research and development pipelines.
Future research directions for Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate may include exploration of its metal-chelating properties, potential catalytic applications, or development as a synthetic building block for more complex molecular architectures. These possibilities highlight the compound's versatility and the dynamic nature of modern chemical research.
1806760-99-5 (Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)